6-phenyl-2-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydropyrimidin-4-one

Specification

• CAS No.: 831230-56-9
• Molecular Formula: C17H12N4O2S2
• Molecular Weight: 368.43
• IUPAC Name: 4-phenyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C17H12N4O2S2/c22-14-9-12(11-5-2-1-3-6-11)18-17(19-14)25-10-15-20-16(21-23-15)13-7-4-8-24-13/h1-9H,10H2,(H,18,19,22)
• Standard InChI Key: ISBCHYFWODTRTA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=O)NC(=N2)SCC3=NC(=NO3)C4=CC=CS4

Introduction

Synthesis

The synthesis of this compound would likely involve multiple steps, starting with the preparation of the individual heterocyclic components (e.g., the pyrimidine and oxadiazole rings) followed by their assembly. Common methods might include condensation reactions, nucleophilic substitutions, or cross-coupling reactions, depending on the specific starting materials and desired intermediates.

Biological Activities

Compounds with similar structures often exhibit a range of biological activities, including anti-inflammatory, antimicrobial, or anticancer effects. The presence of the thiophene and oxadiazole rings, in particular, can contribute to these properties due to their ability to interact with biological targets.

Potential Activities

• Anti-inflammatory Activity: Some heterocyclic compounds have been shown to inhibit enzymes involved in inflammation, such as COX-2.

• Antimicrobial Activity: Thiophene and oxadiazole derivatives can exhibit antimicrobial properties by disrupting microbial cell membranes or interfering with essential enzymes.

• Anticancer Activity: The structural complexity of this compound might allow it to interact with various cellular targets involved in cancer progression.

Research Findings and Future Directions

While specific research findings on this exact compound are not available, studies on similar compounds suggest that they could be valuable leads for drug development. Future research should focus on synthesizing the compound, characterizing its chemical properties, and evaluating its biological activities through in vitro and in vivo studies.

Data Table: Potential Biological Activities of Similar Compounds

Compound Type	Potential Biological Activity
Thiophene Derivatives	Antimicrobial, Anti-inflammatory
Oxadiazole Derivatives	Antimicrobial, Anticancer
Pyrimidine Derivatives	Anti-inflammatory, Anticancer